5-Hydroxysaxagliptin TFA Salt
Description
Analytical reference standard for Saxagliptin metabolite
Scientific Research Applications
1. Trifluoroacetate (TFA) in Purified Proteins
TFA, often used as a solvent in HPLC separation, can influence cell proliferation in culture systems. TFA salts, such as 5-Hydroxysaxagliptin TFA, may affect cell numbers and DNA synthesis, indicating potential implications in cell biology and pharmacology research (Cornish et al., 1999).
2. Environmental Impact and Toxicity
TFA is a breakdown product of hydrochlorofluorocarbons and hydrofluorocarbons. Its salts are environmentally stable, accumulating in natural sinks. Understanding the environmental fate and toxicity of TFA salts like 5-Hydroxysaxagliptin TFA is crucial for assessing ecological and human health risks (Solomon et al., 2016).
3. Pharmacodynamics of Saxagliptin
Saxagliptin and its active metabolite 5-Hydroxysaxagliptin are potent inhibitors of DPP4. They show prolonged dissociation from DPP4, impacting drug development for type 2 diabetes mellitus. This prolonged binding influences pharmacodynamics and efficacy in clinical applications (Wang et al., 2012).
4. Impact on Gut Microbiota and Colitis
Gut-derived serotonin plays a crucial role in shaping gut microbiota composition, influencing susceptibility to colitis. Studies on 5-Hydroxysaxagliptin could offer insights into therapeutic strategies for intestinal inflammatory disorders, considering the serotonin-microbiota axis (Kwon et al., 2019).
5. Developmental Influence of Tryptophan Hydroxylase
Tryptophan hydroxylase, crucial for serotonin synthesis, has a late developmental stage-specific role in brain serotonin levels. Research on 5-Hydroxysaxagliptin could contribute to understanding psychiatric disorders and behavioral traits linked to serotonin biosynthesis (Nakamura et al., 2006).
properties
Molecular Formula |
C18H25N3O3.C2HF3O2 |
|---|---|
Molecular Weight |
445.43 |
Origin of Product |
United States |
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